Cas no 62406-44-4 (Adenosine 5'-(trihydrogen diphosphate), 3'-O-methyl-)

• Product Name: Adenosine 5'-(trihydrogen diphosphate), 3'-O-methyl-
• CAS No: 62406-44-4
• MF: C₁₁H₁₇N₅O₁₀P₂
• MW: 441.227703809738
• CID: 445851
• Update Time: 2024-01-29

Adenosine 5'-(trihydrogen diphosphate), 3'-O-methyl- Chemical and Physical Properties

Names and Identifiers

• Adenosine 5'-(trihydrogen diphosphate), 3'-O-methyl-
• Adenosine 5'-(trihydrogen diphosphate), 3'-O-methyl- (9CI)

• Inchi： 1S/C11H17N5O10P2/c1-23-8-5(2-24-28(21,22)26-27(18,19)20)25-11(7(8)17)16-4-15-6-9(12)13-3-14-10(6)16/h3-5,7-8,11,17H,2H2,1H3,(H,21,22)(H2,12,13,14)(H2,18,19,20)/t5-,7-,8-,11-/m1/s1
• InChI Key： YFMZECHJQKRQAG-IOSLPCCCSA-N
• SMILES： C(OP(=O)(O)OP(O)(O)=O)[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)N=C2)[C@H](O)[C@@H]1OC

Computed Properties

• Exact Mass: 441.04521

Experimental Properties

• Density: 2.25±0.1 g/cm3(Predicted)
• Boiling Point: 829.9±75.0 °C(Predicted)
• PSA: 221.6
• pka: 1.04±0.50(Predicted)